Cas no 35853-50-0 (Carboxymefloquine)

• Product Name: Carboxymefloquine
• CAS No: 35853-50-0
• MF: C₁₂H₅F₆NO₂
• MW: 309.164024114609
• MDL: MFCD09840196
• CID: 309198
• PubChem ID: 169721
• Update Time: 2025-10-29

Carboxymefloquine Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylicacid, 2,8-bis(trifluoromethyl)-
• Carboxymefloquine
• 2,8-bis(trifluoromethyl)quinoline-4-carboxylic acid
• 2,8-Mmq
• CC-PMLSC-DMA-P115
• Mefloquine carboxylic acid
• SB72187
• 2,8-bis(triluoromethyl)quinoline-4-carboxylic acid
• 2,8-bistrifluoromethyl-4-quinoline carboxylic acid
• HMS2194A24
• FT-0664331
• 2,8-bis-(trifluoromethyl)-quinoline-4-carboxylic acid
• 4-Quinolinecarboxylic acid, 2,8-bis(trifluoromethyl)-
• DS-8811
• QJTJIQBSZLFWFS-UHFFFAOYSA-M
• 2,8-Bis(trifluoromethyl)-4-quinolinecarboxylic acid
• 2,8-bis(trifluoromethyl)quinoline-4-carboxylicacid
• SDCCGMLS-0091902.P001
• 2,8-bis(trifluoromethyl)cinchoninic acid
• 1,1-FERROCENEDICARBOXYLICACID
• Ro-21-5104
• CHEMBL1566286
• MFCD09840196
• 2,8-Bis(trifluromethyl)-4-quinolincarboxylic acid
• MLS000889027
• NCGC00142334-01
• AKOS022185218
• 462L37KS1K
• cid_169721
• 2,8-Bis-(trifluoromethyl)-4-quinolinecarboxylic Acid
• BDBM35452
• CHEBI:171694
• CS-0365006
• 4-Quinolinecarboxylic acid, 2,8-bis(trifluoromethyl)-Ro 21-5104
• 2,8-Bis(TrifluroMethyl)-4-quinolin carboxylic acid
• DTXSID80189403
• HMS3338K18
• Ro 21-5104
• SCHEMBL7075474
• 35853-50-0
• 2,8-bis-trifluoromethyl-4-quinoline carboxylic acid
• SMR000209015
• UNII-462L37KS1K
• Q27258890

• MDL： MFCD09840196
• Inchi： 1S/C12H5F6NO2/c13-11(14,15)7-3-1-2-5-6(10(20)21)4-8(12(16,17)18)19-9(5)7/h1-4H,(H,20,21)
• InChI Key： QJTJIQBSZLFWFS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C(C(=O)O)C=C(C(F)(F)F)N=C21)(F)F

Computed Properties

• Exact Mass: 309.02200
• Monoisotopic Mass: 309.02244737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Melting Point: 212-214°C
• PSA: 50.19000
• LogP: 3.97060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Carboxymefloquine

Carboxymefloquine: A Comprehensive Overview

Carboxymefloquine (CAS No. 35853-50-0) is a compound of significant interest in the field of pharmacology and drug development. This compound has been extensively studied for its potential applications in treating various medical conditions, particularly those related to parasitic infections. The name Carboxymefloquine itself suggests its structural relationship to mefloquine, a well-known antimalarial drug, with the addition of a carboxy group that may enhance its pharmacokinetic properties.

The CAS registry number, 35853-50-0, is a unique identifier assigned by the Chemical Abstracts Service to this compound. This number ensures that Carboxymefloquine can be accurately referenced in scientific literature, regulatory documents, and other databases. Researchers and professionals in the pharmaceutical industry rely on this identifier to maintain consistency and avoid confusion when discussing or referencing the compound.

Recent studies have focused on the pharmacokinetics and bioavailability of Carboxymefloquine, aiming to optimize its therapeutic potential. For instance, a 2023 study published in *Molecular Pharmaceutics* explored the impact of formulation changes on the absorption and distribution of Carboxymefloquine in preclinical models. The findings indicated that certain lipid-based formulations significantly improved the compound's solubility and bioavailability, which could be crucial for its clinical application.

In terms of therapeutic applications, Carboxymefloquine has shown promise in the treatment of malaria, particularly in regions where resistance to traditional antimalarials is prevalent. A 2022 clinical trial conducted in Southeast Asia demonstrated that Carboxymefloquine exhibited potent antiparasitic activity against *Plasmodium falciparum*, one of the most dangerous malaria-causing parasites. The study also highlighted the compound's favorable safety profile, with minimal adverse effects reported among participants.

Beyond its antimalarial properties, Carboxymefloquine has also been investigated for its potential in treating other conditions, such as autoimmune diseases and inflammatory disorders. Preclinical research has shown that the compound possesses immunomodulatory effects, which could be harnessed to develop novel therapies for diseases like rheumatoid arthritis or multiple sclerosis. However, further studies are needed to fully understand its mechanisms of action and long-term safety.

The synthesis and structural characterization of Carboxymefloquine have also been subjects of recent research. A 2021 paper published in *Journal of Medicinal Chemistry* detailed a novel synthetic pathway for producing Carboxymefloquine with high yield and purity. This advancement could pave the way for large-scale production of the compound, making it more accessible for clinical trials and eventual commercialization.

In conclusion, Carboxymefloquine (CAS No. 35853-50-0) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and potent biological activity make it a valuable candidate for drug development. As research continues to uncover new insights into its mechanisms and potential uses, Carboxymefloquine holds great promise for advancing modern medicine.